Cas no 88135-30-2 (2-(2,6-dichloro-4-nitrophenyl)acetonitrile)

• Product Name: 2-(2,6-dichloro-4-nitrophenyl)acetonitrile
• CAS No: 88135-30-2
• MF: C₈H₄Cl₂N₂O₂
• MW: 231.035559654236
• CID: 1120347
• PubChem ID: 11436164
• Update Time: 2025-04-20

2-(2,6-dichloro-4-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloro-4-nitrophenyl)acetonitrile
• 2,6-DICHLORO-4-NITROBENZENEACETONITRILE
• 88135-30-2
• VHRGXLUIOTZSQL-UHFFFAOYSA-N
• SCHEMBL2814311
• (2,6-Dichloro-4-nitro-phenyl)-acetonitrile
• starbld0018286
• AKOS015963655

• Inchi： 1S/C8H4Cl2N2O2/c9-7-3-5(12(13)14)4-8(10)6(7)1-2-11/h3-4H,1H2
• InChI Key： VHRGXLUIOTZSQL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CC#N)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.9649828g/mol
• Monoisotopic Mass: 229.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.6Ų